Cas no 224817-00-9 (6-Chloro-N-(2-methylphenyl)pyridine-3-carboxamide)

• Product Name: 6-Chloro-N-(2-methylphenyl)pyridine-3-carboxamide
• CAS No: 224817-00-9
• MF: C₁₃H₁₁ClN₂O
• MW: 246.69224190712
• MDL: MFCD07818700
• CID: 2125528
• PubChem ID: 2599141
• Update Time: 2025-10-30

6-Chloro-N-(2-methylphenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-o-tolylnicotinamide
• 6-chloro-N-(2-methylphenyl)pyridine-3-carboxamide
• Z27793282
• 6-Chloro-N-(2-methylphenyl)pyridine-3-carboxamide

• MDL： MFCD07818700
• Inchi： 1S/C13H11ClN2O/c1-9-4-2-3-5-11(9)16-13(17)10-6-7-12(14)15-8-10/h2-8H,1H3,(H,16,17)
• InChI Key： ZBNCDNGKENDMPF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Topological Polar Surface Area: 42

Additional information on 6-Chloro-N-(2-methylphenyl)pyridine-3-carboxamide

Comprehensive Analysis of 6-Chloro-N-(2-methylphenyl)pyridine-3-carboxamide (CAS No. 224817-00-9)

6-Chloro-N-(2-methylphenyl)pyridine-3-carboxamide, with the CAS number 224817-00-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or CAS registry number, belongs to the class of pyridine carboxamides, which are known for their versatile applications in drug discovery and crop protection. Its molecular structure features a chloro-substituted pyridine ring and an N-(2-methylphenyl)carboxamide moiety, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridine derivatives like 6-Chloro-N-(2-methylphenyl)pyridine-3-carboxamide has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a topic frequently searched in academic and industrial databases. Kinase inhibitors are pivotal in treating cancers and inflammatory diseases, aligning with the current focus on precision medicine and targeted therapies. This compound’s unique structure allows for modifications that enhance selectivity and efficacy, addressing the growing need for low-toxicity drug candidates.

Another trending application of CAS 224817-00-9 lies in agrochemical innovation. With global concerns about food security and sustainable farming, this compound is being explored for its herbicidal and fungicidal properties. Its chloropyridine core is structurally similar to active ingredients in commercial pesticides, sparking interest in its potential to combat resistant weed strains—a hot topic in agricultural biotechnology forums. Users often search for “pyridine-based agrochemicals” or “next-generation crop protectants,” highlighting the relevance of this compound.

The synthesis of 6-Chloro-N-(2-methylphenyl)pyridine-3-carboxamide typically involves amide coupling reactions between 6-chloropyridine-3-carboxylic acid and 2-methylaniline, a process optimized for high yield and purity. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP)—a frequently searched term among pharmaceutical professionals. The compound’s stability under various pH conditions also makes it suitable for formulation studies, another area of high interest in drug delivery research.

From a commercial perspective, suppliers of CAS 224817-00-9 emphasize its availability in bulk quantities for R&D purposes. Keywords such as “high-purity pyridine carboxamides” and “custom synthesis intermediates” reflect common procurement queries. The compound’s patent landscape is another focal point, with users searching for “intellectual property in heterocyclic chemistry” to navigate competitive markets. Regulatory compliance, particularly REACH and FDA guidelines, is frequently discussed in relation to its industrial use.

In conclusion, 6-Chloro-N-(2-methylphenyl)pyridine-3-carboxamide (224817-00-9) exemplifies the intersection of medicinal chemistry and agrochemical development. Its adaptability to modern research needs—from drug design to sustainable agriculture—ensures its continued relevance. As scientific communities prioritize green chemistry and molecular optimization, this compound remains a subject of active investigation and innovation.